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glucoside

Cat. No.: B15588359 Get Quote

Gossypetin 3-sophoroside-8-glucoside: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Gossypetin 3-sophoroside-8-glucoside is a complex flavonoid glycoside, a class of natural

compounds renowned for their diverse biological activities. This technical guide provides a

detailed overview of the known physical and chemical properties of Gossypetin 3-
sophoroside-8-glucoside. Due to the limited availability of specific experimental data for this

exact compound, this guide also incorporates information on closely related gossypetin

derivatives to provide a broader context for its potential characteristics and biological functions.

Physicochemical Properties
Gossypetin 3-sophoroside-8-glucoside is a flavonol glycoside that has been isolated from

the aerial parts of Equisetum hyemale L.[1][2] and the herbs of Abelmoschus manihot. It

presents as a powder and exhibits solubility in several organic solvents.
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Property Value Source

Molecular Formula C₃₃H₄₀O₂₃ [1][2]

Molecular Weight 804.66 g/mol [1][2]

Physical Description Powder ChemFaces

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[3]

Melting Point
Not reported in the searched

literature.

Spectroscopic Data
Detailed spectroscopic data for Gossypetin 3-sophoroside-8-glucoside is not readily

available in the public domain. However, the following sections describe the expected spectral

characteristics based on the analysis of its aglycone, gossypetin, and other similar flavonoid

glycosides.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Precise ¹H and ¹³C NMR spectral data for Gossypetin 3-sophoroside-8-glucoside have not

been published. The structural elucidation of such complex glycosides typically involves a

combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments.

For a related compound, gossypetin-3'-O-glucoside, the following ¹H NMR signals were

observed in DMSO-d6: δ = 8.08 (d, 1H), 7.92 (dd, 1H), 6.99 (d, 1H), and 6.25 (s, 1H) for the

aromatic protons. The anomeric proton of the glucose moiety appeared at δ = 4.83 ppm (d, 1H)

[4][5]. The ¹³C NMR spectrum of this related compound showed characteristic signals for the

flavonoid backbone and the glucose unit[4][5]. It is anticipated that the NMR spectrum of

Gossypetin 3-sophoroside-8-glucoside would exhibit a more complex pattern in the sugar

region due to the presence of a sophoroside (two glucose units) and an additional glucoside.

Mass Spectrometry (MS)
Specific mass spectrometry data for Gossypetin 3-sophoroside-8-glucoside is not available.

The fragmentation of flavonoid glycosides in mass spectrometry typically involves the initial
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cleavage of the glycosidic bonds, resulting in the loss of sugar moieties and the formation of an

aglycone ion[6]. For the related compound gossypin (gossypetin-8-O-glucoside), the precursor

ion [M+H]⁺ is observed at m/z 481.0977, which fragments to a prominent product ion at m/z

319, corresponding to the gossypetin aglycone[7][8][9]. A similar fragmentation pattern would

be expected for Gossypetin 3-sophoroside-8-glucoside, with initial losses of the sophoroside

and glucoside units.

Infrared (IR) and Ultraviolet-Visible (UV-Vis)
Spectroscopy
An IR spectrum for Gossypetin 3-sophoroside-8-glucoside is not available in the reviewed

literature. Generally, the IR spectra of flavonoids show characteristic absorption bands for

hydroxyl (-OH), carbonyl (C=O), and aromatic (C=C) groups.

The UV-Vis spectrum of a related compound, gossypetin-3'-O-glucoside, exhibits maximum

absorption (λmax) at 384 nm, with shoulders at 257 nm and 277 nm, which is characteristic of

flavonols[10]. Flavonoids typically display two main absorption bands: Band I (300-400 nm)

corresponding to the B-ring, and Band II (240-285 nm) corresponding to the A-ring[10][11].

Biological Activity and Signaling Pathways
Direct experimental evidence for the biological activities and signaling pathways modulated by

Gossypetin 3-sophoroside-8-glucoside is scarce. However, extensive research on its

aglycone, gossypetin, and other glycosides like gossypin, provides significant insights into its

potential therapeutic effects.

Gossypetin is known to possess a wide range of pharmacological properties, including

antioxidant, anti-inflammatory, anticancer, and neuroprotective activities[12][13].

Anti-inflammatory Activity
Gossypin has been shown to inhibit the NF-κB signaling pathway[14]. This inhibition is

mediated through the suppression of IκBα phosphorylation and degradation, which in turn

prevents the nuclear translocation of p65. This mechanism leads to the downregulation of

various pro-inflammatory and cell survival genes[14]. Gossypetin has also been found to

modulate the production of inflammatory cytokines such as IL-6 and IL-1β in osteosarcoma

cells[15].
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Diagram of the Proposed Anti-inflammatory Signaling Pathway of Gossypetin Glycosides
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Proposed Anti-inflammatory Pathway
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Apoptotic Pathway of Gossypetin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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